Cas no 2228563-32-2 (tert-butyl N-2-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate
• CAS No: 2228563-32-2
• MF: C₁₅H₂₄N₂O₄
• MW: 296.362064361572
• CID: 5853200
• PubChem ID: 165780819
• Update Time: 2025-09-27

tert-butyl N-2-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate
• tert-butyl N-[2-(3-amino-1-hydroxypropyl)-4-methoxyphenyl]carbamate
• 2228563-32-2
• EN300-1892170

• Inchi： 1S/C15H24N2O4/c1-15(2,3)21-14(19)17-12-6-5-10(20-4)9-11(12)13(18)7-8-16/h5-6,9,13,18H,7-8,16H2,1-4H3,(H,17,19)
• InChI Key： AWSMECZTXNUZDB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C(CCN)O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.17360725g/mol
• Monoisotopic Mass: 296.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-2-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate

Professional Introduction to Compound with CAS No. 2228563-32-2 and Product Name: Tert-butyl N-2-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate

The compound with the CAS number 2228563-32-2 and the product name Tert-butyl N-2-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates several key functional groups, including a tert-butyl group, an N-substituent with a 3-amino-1-hydroxypropyl chain, and a 4-methoxyphenyl moiety, which collectively contribute to its unique chemical properties and biological activities.

Recent research in the field of cheminformatics has highlighted the importance of such multifunctional compounds in the design of novel therapeutic agents. The presence of the tert-butyl group not only enhances the stability of the molecule but also influences its solubility and metabolic pathways. This structural feature is particularly relevant in the development of orally bioavailable drugs, where pharmacokinetic profiles play a crucial role in determining therapeutic efficacy. The N-substituent with a 3-amino-1-hydroxypropyl chain adds another layer of complexity, introducing both basic and hydrophilic characteristics that can modulate interactions with biological targets. This dual functionality has been explored in various drug candidates, demonstrating its potential in enhancing binding affinity and selectivity.

The 4-methoxyphenyl moiety is another critical component of this compound, contributing to its aromaticity and electronic properties. This group has been extensively studied in medicinal chemistry due to its role in influencing pharmacological activity. For instance, methoxy-substituted phenols are known for their antioxidant and anti-inflammatory properties, making them valuable in the treatment of chronic diseases. The combination of these structural elements in Tert-butyl N-2-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate suggests a multifaceted pharmacological profile, which could be exploited for the development of new drugs targeting multiple disease pathways.

In recent years, computational methods have been increasingly employed to predict the biological activity of such complex molecules. Advanced computational techniques, including molecular docking and virtual screening, have enabled researchers to identify potential binding interactions between this compound and various biological targets. These studies have revealed that Tert-butyl N-2-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate exhibits promising activity against several enzymes and receptors implicated in human diseases. For example, preliminary computational studies suggest that this compound may interact with enzymes involved in metabolic pathways, potentially offering therapeutic benefits in conditions such as diabetes and obesity.

Experimental validation of these computational findings is crucial for advancing the development of this compound into a viable therapeutic agent. In vitro assays have been conducted to evaluate its interaction with key biological targets, providing insights into its mechanism of action. These experiments have shown that Tert-butyl N-2-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate exhibits inhibitory activity against certain enzymes, suggesting its potential as an inhibitor for therapeutic applications. Additionally, cell-based assays have been performed to assess its effects on cellular processes relevant to disease pathways, further supporting its candidacy as a lead compound for drug development.

The synthesis of this compound represents a significant achievement in organic chemistry, requiring precise control over reaction conditions and purification techniques. The multi-step synthesis involves the introduction of various functional groups while maintaining regioselectivity and stereochemical integrity. Advances in synthetic methodologies have enabled researchers to optimize these reactions, improving yield and purity. The synthesis strategy for Tert-butyl N-2-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate has been published in leading scientific journals, providing a valuable resource for researchers interested in accessing this compound for further study.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. The unique combination of functional groups makes it a versatile building block for designing novel molecules with tailored properties. For instance, derivatives of this compound could be explored for their potential as agrochemicals, offering new solutions for crop protection and yield enhancement. Furthermore, its structural features may make it suitable for applications in material science, particularly in the development of advanced polymers and coatings.

Future research directions for Tert-butyl N-2-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate include further exploration of its pharmacological profile through both computational and experimental methods. Long-term studies are needed to evaluate its safety profile and potential side effects before it can be considered for clinical trials. Additionally, investigating its interactions with other biological targets may uncover additional therapeutic applications beyond those currently envisioned. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in advancing this compound from laboratory research to practical applications.

In conclusion, the compound with CAS number 2228563-32-2 and product name Tert-butyl N-2-(3-amino-1-hydroxypropyl)-4-methoxyphenylcarbamate represents a promising candidate for drug development due to its complex molecular structure and multifunctional properties. Its unique combination of structural features has been highlighted through recent research efforts aimed at understanding its biological activity and potential therapeutic applications. As computational methods continue to evolve and synthetic techniques are refined, compounds like this one are poised to play a significant role in addressing unmet medical needs across various disease areas.